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Fumagillol Stock Solution Preparation and Storage
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Compound Focus: Fumagillol

CAS No.: 108102-51-8

Cat. No.: S528541

Fumagillol is the core structural component (a direct precursor) of fumagillin, a natural product with potent
antiangiogenic and antimicrobial properties [1] [2]. Working with this compound requires careful preparation

and storage to maintain its stability and activity.

Physical and Chemical Properties

The following table summarizes key properties of Fumagillol to inform handling and storage decisions [3]:

Property Specification

CAS Number 108102-51-8 (primary); 35903-52-7 [2] [3]
Molecular C16H2604 [2] [3]

Formula

Molecular Weight  282.38 g/mol [2] [3]

Form White to off-white solid [2]
Melting Point 55-57 °C [3]
Solubility Soluble in DMSO; slightly soluble in chloroform, ethanol, ethyl acetate, and

methanol [3]
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Stock Solution Preparation and Storage Protocols

The most critical practice is preparing a high-concentration stock solution in a suitable solvent, followed by
aliquoting and proper frozen storage to minimize freeze-thaw cycles and ensure consistent experimental

results.

1. Primary Stock Solution (100 mg/mL in DMSQO)

¢ Procedure: Weigh 10 mg of Fumagillol solid. Add 100 pL of anhydrous, spectrophotometric-grade
DMSO. Vortex or sonicate until the solid is completely dissolved.

¢ Note: DMSO is hygroscopic. Using newly opened DMSO is recommended to prevent water
absorption, which can impact compound stability [2].

2. Storage

¢ Aliquoting: Immediately upon preparation, aliquot the primary stock solution into smaller, single-use
volumes (e.g., 10-20 pL) to avoid repeated freeze-thaw cycles.
e Conditions:
o -80°C: Store for up to 6 months [2].
o -20°C: Store for up to 1 month [2].
e Working Solution: Prepare a more dilute working solution (e.g., 10 mM) from your primary stock for
daily experiments.

Working Solution Preparation for Cell-Based Assays

For in vitro experiments, the stock solution must be diluted into a biologically compatible buffer. Below are

two standard protocols for preparing dosing solutions for cell culture or animal studies [2].
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Primary Stock in DMSO

[100 mg/mL Fumagﬂlol]

Protocol 1: For Cell Culture Protocol 2: Enhanced Solubility

Add 100 pL stock to
400 pL PEG300

Add 100 pL stock to
(Add S0 pL Twee“'8°) (900 jL SBE-B-CD (20% in Saline))

Add 450 pL Saline
(0.9% NaCl)

Result: Clear working solution
> 2.5 mg/mL

Click to download full resolution via product page

Research Applications and Biological Context

Fumagillol derivatives are explored in drug discovery due to their ability to inhibit MetAP2, a target

involved in cancer and infectious diseases.
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Key Research Applications

Application Area Target/Pathway Biological Effect Relevance
Antiangiogenesis & Methionine Potent inhibitor of Overcomes hypoxia in
Cancer [4] [5] [2] Aminopeptidase 2 endothelial cell resilient cancers (e.g.,
(MetAP2) proliferation. Suppresses pancreatic ductal
tumor growth in models adenocarcinoma).

like pancreatic cancer.

Antiparasitic Giardia lamblia Kills trophozoites of Addresses drug resistance;
Therapy [1] MetAP2 Giardia lamblia and Giardia lacks MetAP1,
Entamoeba histolytica. increasing susceptibility to
Effective against MetAP2 inhibition.
metronidazole-resistant
strains.

Mechanism of Action

Fumagillel and its parent compound fumagillin covalently inhibit the enzyme Methionine Aminopeptidase 2

(MetAP2) [1]. This inhibition has downstream effects that are cell-type dependent:

¢ In Endothelial & Cancer Cells: MetAP2 inhibition suppresses proliferation and induces apoptosis. In
pancreatic cancer cells, it also significantly reduces glutathione (GSH) levels, crippling the cell's ability
to manage oxidative stress, which is crucial for survival in hypoxic tumor microenvironments [4].

¢ In Parasites: For parasites like Giardia lamblia that only have the MetAP2 enzyme, inhibition is fatal
as it disrupts essential protein maturation [1].

Critical Experimental Considerations

e Stability: Fumagillin is highly unstable. While some fumagillol derivatives were designed for
improved thermal and acid stability [1], treat fumagillol itself as a labile compound. Adhere to strict
storage protocols.

¢ Controlled Substance: Note that some vendors classify Fumagillol as a controlled substance and
may restrict its sale [2].
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e Cytotoxicity: While fumagillin is a potent inhibitor, some fumagillol derivatives have shown no
significant cytotoxicity in CHO cell assays [2]. Always include appropriate cell viability controls in your
experiments.

¢ In Vivo Administration: The provided Protocol 1 and 2 are designed for in vivo studies, creating
stable solutions suitable for administration to animal models [2].

Conclusion

Fumagillol serves as a versatile scaffold for developing inhibitors targeting MetAP2 in oncology and
parasitology. Success in this research hinges on meticulous handling. By preparing concentrated DMSO
stock solutions, aliquoting for storage at -80°C, and using the provided protocols to prepare stable working

solutions, you can ensure compound integrity and generate reliable, reproducible biological data.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b528541#fumagillol-stock-

solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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